3-(2-(2-Methylbenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate

• CAS No.: 765274-26-8
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol
• IUPAC Name: [3-[(E)-[(2-methylbenzoyl)hydrazinylidene]methyl]phenyl] 4-methoxybenzoate
• InChI: InChI=1S/C23H20N2O4/c1-16-6-3-4-9-21(16)22(26)25-24-15-17-7-5-8-20(14-17)29-23(27)18-10-12-19(28-2)13-11-18/h3-15H,1-2H3,(H,25,26)/b24-15+
• InChI Key: XZGGQMQBCSZNEX-BUVRLJJBSA-N
• Isomeric SMILES: CC1=CC=CC=C1C(=O)N/N=C/C2=CC(=CC=C2)OC(=O)C3=CC=C(C=C3)OC
• Canonical SMILES: CC1=CC=CC=C1C(=O)NN=CC2=CC(=CC=C2)OC(=O)C3=CC=C(C=C3)OC

Description

3-(2-(2-Methylbenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate is a complex organic compound with the molecular formula C23H20N2O4 and a molecular weight of 388.427 g/mol . This compound is part of a collection of rare and unique chemicals used primarily in early discovery research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-(2-Methylbenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate typically involves the reaction of 2-methylbenzoyl chloride with carbohydrazide to form the carbohydrazonoyl intermediate. This intermediate is then reacted with 4-methoxybenzoic acid under specific conditions to yield the final product .

Industrial Production Methods

the general approach involves multi-step organic synthesis under controlled laboratory conditions .

Chemical Reactions Analysis

Types of Reactions

3-(2-(2-Methylbenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

3-(2-(2-Methylbenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug discovery and development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2-(2-Methylbenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as inhibition of enzyme activity or modulation of cellular signaling pathways .

Comparison with Similar Compounds

Similar Compounds

3-(2-(4-((4-Methylbenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate: Similar structure but with a different substituent on the benzoyl group.

2-[2-(3-Methylbenzoyl)carbohydrazonoyl]phenyl 4-methoxybenzoate: Similar structure but with a different position of the methyl group on the benzoyl ring.

Uniqueness

The uniqueness of 3-(2-(2-Methylbenzoyl)carbohydrazonoyl)phenyl 4-methoxybenzoate lies in its specific molecular structure, which imparts distinct chemical and biological properties.